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Abstract
This document provides a detailed protocol for the purification of N-(4-Hydroxyphenyl)glycine
via recrystallization. N-(4-Hydroxyphenyl)glycine is a key intermediate in the synthesis of

various pharmaceuticals. Its purity is critical for the quality and efficacy of the final active

pharmaceutical ingredient. This protocol outlines a robust and reproducible method using a

mixed solvent system of ethanol and water to effectively remove common impurities. The

procedure includes a step-by-step guide from dissolution to drying of the purified crystals,

along with safety precautions and recommendations for assessing purity.

Introduction
N-(4-Hydroxyphenyl)glycine is synthesized from p-aminophenol and chloroacetic acid[1].

This synthesis can result in crude product containing unreacted starting materials and potential

side-products as impurities. Recrystallization is a fundamental and highly effective technique

for the purification of solid organic compounds[2][3]. The principle of recrystallization relies on

the differential solubility of the target compound and its impurities in a given solvent or solvent

system at varying temperatures. An ideal recrystallization solvent will dissolve the compound

sparingly at room temperature but readily at an elevated temperature. Upon cooling, the
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purified compound crystallizes out of the solution, while the impurities, being present in smaller

amounts, remain dissolved in the mother liquor.

This protocol employs a mixture of ethanol and water, a common and effective solvent system

for the recrystallization of polar organic molecules such as amino acids[4][5][6]. The ratio of

ethanol to water is optimized to ensure good solubility of N-(4-Hydroxyphenyl)glycine at high

temperatures and poor solubility at lower temperatures, thus maximizing the recovery of the

purified product.

Key Materials and Equipment
Crude N-(4-Hydroxyphenyl)glycine

Ethanol (95% or absolute)

Deionized water

Activated carbon (optional, for colored impurities)

Erlenmeyer flasks

Heating mantle or hot plate with magnetic stirring capability

Magnetic stir bar

Condenser (recommended to prevent solvent evaporation)

Buchner funnel and flask

Filter paper

Ice bath

Spatula

Drying oven or desiccator

Safety Precautions
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N-(4-Hydroxyphenyl)glycine may cause skin, eye, and respiratory irritation[7][8]. Handle in

a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Ethanol is a flammable liquid. Keep away from open flames and sparks. Ensure the heating

source is intrinsically safe.

Consult the Safety Data Sheets (SDS) for N-(4-Hydroxyphenyl)glycine and ethanol before

commencing work[9].

Experimental Protocol
A visual representation of the experimental workflow is provided below.

Dissolution

Hot Filtration (Optional)

Crystallization Isolation & Drying

Place crude N-(4-HPG) in Erlenmeyer flask Add 75% ethanol/water solvent Heat to boiling with stirring Add hot solvent until fully dissolved

Add activated carbon

Allow filtrate to cool slowly to room temperature

If no hot filtration

Filter hot solution

Cool in an ice bath Collect crystals by vacuum filtration Wash crystals with cold solvent Dry the purified crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-(4-HYDROXYPHENYL)GLYCINE | 122-87-2 [chemicalbook.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b087216?utm_src=pdf-body
https://patents.google.com/patent/CN102816076A/en
https://patents.google.com/patent/US5210288A/en
https://www.benchchem.com/product/b087216?utm_src=pdf-body
https://www.researchgate.net/publication/386333988_Comprehensive_Review_of_the_Solubility_Data_of_Glycine_in_Organic_and_Inorganic_Phases_at_Various_Temperatures
https://www.benchchem.com/product/b087216?utm_src=pdf-body-img
https://www.benchchem.com/product/b087216?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4755667.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. US4440954A - Process for the purification of p-aminophenol - Google Patents
[patents.google.com]

3. tetrazolelover.at.ua [tetrazolelover.at.ua]

4. benchchem.com [benchchem.com]

5. mdpi.com [mdpi.com]

6. N-(4-Hydroxyphenyl)glycine | Amino Acid Derivatives | 122-87-2 | Invivochem
[invivochem.com]

7. CN102816076A - Synthetic method of p-hydroxyphenylglycine - Google Patents
[patents.google.com]

8. US5210288A - Process for the preparation of d-(-)-4-hydroxyphenylglycine and l-(+)-4-
hydroxyphenylglycine, starting from d.l.-4-hydroxyphenylglycine - Google Patents
[patents.google.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Protocol for the Purification of N-(4-
Hydroxyphenyl)glycine by Recrystallization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087216#protocol-for-purification-of-n-4-
hydroxyphenyl-glycine-by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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